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Introduction
Irganox 1520 is a high-performance, multifunctional liquid phenolic antioxidant designed for the

stabilization of organic substrates such as elastomers, plastics, and notably, a wide range of

adhesive and sealant formulations.[1][2][3][4] Chemically identified as 4,6-Bis(octylthiomethyl)-

o-cresol, it provides excellent protection against thermo-oxidative degradation during high-

temperature processing and ensures long-term thermal stability of the end product.[1][3] Its key

attributes include being non-staining, non-discoloring, low in volatility, and stable to both light

and heat.[1][2][5][6]

The liquid form and low viscosity of Irganox 1520 facilitate easy handling and incorporation into

various formulations.[1][3] It is particularly effective in systems based on a variety of polymers,

including natural rubber and thermoplastic elastomers like Styrene-Butadiene-Styrene (SBS),

Styrene-Isoprene-Styrene (SIS), Styrene-Butadiene-Rubber (SBR), and Nitrile-Butadiene-

Rubber (NBR).[1][3][5] However, it is generally not recommended for use in odor-sensitive hot

melt adhesives.[1][3][4]

These application notes provide detailed guidelines and experimental protocols for effectively

utilizing Irganox 1520 to enhance the durability and performance of adhesive and sealant

formulations.
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Physicochemical Properties of Irganox 1520
A summary of the key properties of Irganox 1520 is presented in Table 1. Understanding these

characteristics is crucial for proper handling, storage, and incorporation into formulations.

Table 1: Physical and Chemical Properties of Irganox 1520

Property Value Reference

Chemical Name
4,6-Bis(octylthiomethyl)-o-

cresol
[1][3]

CAS Number 110553-27-0 [1][3]

Molecular Weight 424.7 g/mol [1][3]

Appearance
Low-viscosity, pale yellow

liquid
[1][3]

Specific Gravity (20°C) 0.98 g/ml [1]

Dynamic Viscosity (20°C) 85 - 90 mPa·s [1][7]

Flash Point > 200 °C [1]

Melting Range ~ 12 - 15 °C [1][7]

Mechanism of Action
Irganox 1520 functions primarily as a chain-terminating antioxidant.[8] As a sterically hindered

phenol, its primary role is to scavenge and neutralize free radicals that are generated during

the oxidation process, which is often initiated by heat, light, or mechanical stress.[4][9][10]

The antioxidant mechanism involves the donation of a hydrogen atom from the phenolic

hydroxyl group to a polymer free radical (e.g., a peroxyl radical, ROO•). This action deactivates

the highly reactive free radical, preventing it from propagating the degradation chain reaction.

[9][10] The resulting antioxidant radical is sterically hindered and relatively stable, thus

preventing it from initiating new degradation chains. The presence of sulfur moieties in its

structure also contributes to its multifunctional character, potentially aiding in the decomposition

of hydroperoxides, which are precursors to further radical formation.[8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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